Cas no 2060063-22-9 (3-(3-fluorophenyl)-1H-pyrazole hydrochloride)

• Product Name: 3-(3-fluorophenyl)-1H-pyrazole hydrochloride
• CAS No: 2060063-22-9
• MF: C₉H₈ClFN₂
• MW: 198.624624252319
• MDL: MFCD30535796
• CID: 4635764
• PubChem ID: 126812234
• Update Time: 2025-07-27

3-(3-fluorophenyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-1H-pyrazole hydrochloride

• MDL： MFCD30535796
• Inchi： 1S/C9H7FN2.ClH/c10-8-3-1-2-7(6-8)9-4-5-11-12-9;/h1-6H,(H,11,12);1H
• InChI Key： BAPXOFLYPHWDHU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2=NNC=C2)=C1.Cl

Additional information on 3-(3-fluorophenyl)-1H-pyrazole hydrochloride

Introduction to 3-(3-fluorophenyl)-1H-pyrazole hydrochloride (CAS No. 2060063-22-9)

3-(3-fluorophenyl)-1H-pyrazole hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2060063-22-9, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluorine substituent at the para position of the phenyl ring and the pyrazole core contributes to its distinct chemical behavior, making it a valuable scaffold for developing novel therapeutic agents.

The pyrazole moiety is a heterocyclic aromatic compound that serves as a privileged scaffold in drug design. Its five-membered ring structure, incorporating two nitrogen atoms, imparts remarkable stability and bioactivity. The introduction of a fluorine atom at the 3-position of the phenyl ring further enhances its pharmacological profile. Fluorine atoms are widely recognized for their ability to modulate metabolic pathways, improve binding affinity, and enhance drug bioavailability. This modification has been extensively explored in the development of small-molecule drugs, leading to compounds with improved pharmacokinetic properties.

3-(3-fluorophenyl)-1H-pyrazole hydrochloride is particularly noteworthy for its role in the synthesis of bioactive molecules. The combination of the pyrazole core with a fluorinated phenyl group creates a versatile platform for medicinal chemists to explore. This compound has been investigated in various preclinical studies for its potential as an inhibitor of key biological targets. The hydrochloride salt form enhances its solubility and stability, making it more amenable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have enabled the rational design of molecules like 3-(3-fluorophenyl)-1H-pyrazole hydrochloride. Molecular docking studies have revealed its binding interactions with enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. These findings suggest that this compound may serve as a lead structure for developing novel therapeutics. The fluorine substituent, in particular, has been shown to play a critical role in optimizing binding affinities through various non-covalent interactions.

The synthesis of 3-(3-fluorophenyl)-1H-pyrazole hydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include the condensation of 3-fluorobenzaldehyde with hydrazine hydrate to form 1H-pyrazole-3-carbaldehyde, followed by further functionalization to introduce the desired substituents. The final step involves salt formation with hydrochloric acid, which improves the compound's handling and storage properties.

In the realm of drug discovery, 3-(3-fluorophenyl)-1H-pyrazole hydrochloride has been utilized as an intermediate in the synthesis of more complex molecules. Its structural features allow for further derivatization, enabling chemists to explore a wide range of pharmacological activities. For instance, modifications at the pyrazole ring or the phenyl group can lead to compounds with enhanced selectivity or potency against specific disease targets.

The pharmaceutical industry has shown considerable interest in fluorinated pyrazoles due to their promising therapeutic potential. Studies have demonstrated that these compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The fluorine atom, by virtue of its electronic properties, influences both the electronic distribution and steric environment of the molecule, thereby modulating its biological activity.

From a regulatory perspective, 3-(3-fluorophenyl)-1H-pyrazole hydrochloride (CAS No. 2060063-22-9) must comply with Good Manufacturing Practices (GMP) and other quality standards to ensure safety and efficacy in clinical applications. Its handling requires adherence to standard laboratory protocols to prevent degradation or contamination.

The future prospects for 3-(3-fluorophenyl)-1H-pyrazole hydrochloride are promising, with ongoing research exploring its potential in treating various diseases. Innovations in synthetic methodologies and computational modeling are expected to accelerate the development of novel derivatives with improved pharmacological profiles.

In conclusion, 3-(3-fluorophenyl)-1H-pyrazole hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for drug discovery efforts aimed at addressing unmet medical needs.